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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B153656 Get Quote

An In-depth Guide to 4-Methylcinnamic Acid: Chemical Structure and Properties

This technical guide provides a comprehensive overview of the chemical structure and IUPAC

nomenclature of 4-Methylcinnamic acid. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Nomenclature
IUPAC Name: (2E)-3-(4-methylphenyl)prop-2-enoic acid[1][2][3][4]

Synonyms:

4-methyl-cinnamic acid[1][2]

trans-p-Methylcinnamic acid[3]

Chemical Properties and Identifiers
The following table summarizes the key chemical properties and identifiers for 4-
Methylcinnamic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b153656?utm_src=pdf-interest
https://www.benchchem.com/product/b153656?utm_src=pdf-body
https://www.benchchem.com/product/b153656?utm_src=pdf-body
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.06
https://assets.qa.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.22&erp_type=KR_E1_LCD&countryCode=kr
https://pubchem.ncbi.nlm.nih.gov/compound/731767
https://www.thermofisher.com/order/catalog/product/A13337.06
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.06
https://assets.qa.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=A13337&sku=A13337.22&erp_type=KR_E1_LCD&countryCode=kr
https://pubchem.ncbi.nlm.nih.gov/compound/731767
https://www.benchchem.com/product/b153656?utm_src=pdf-body
https://www.benchchem.com/product/b153656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

CAS Number 1866-39-3

Appearance
White to pale cream or pale yellow crystals or

powder

Melting Point 196-202 °C

SMILES CC1=CC=C(C=CC(O)=O)C=C1[1][2][4]

InChI Key RURHILYUWQEGOS-VOTSOKGWSA-N

Chemical Structure
4-Methylcinnamic acid is a derivative of cinnamic acid, characterized by a methyl group

substituted at the fourth position (para position) of the phenyl ring. The "trans" or "(E)"

configuration of the alkene group is the most common isomer.
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Chemical Structure of 4-Methylcinnamic Acid

C

C

C

C

C

C CH₃

C H C

H COOH

Click to download full resolution via product page

Caption: 2D chemical structure of 4-Methylcinnamic acid.

Structural Elucidation via IUPAC Name
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The IUPAC name, (2E)-3-(4-methylphenyl)prop-2-enoic acid, provides a systematic description

of the molecule's structure. The following diagram illustrates the relationship between the

components of the IUPAC name and the molecular structure.

(2E)-3-(4-methylphenyl)prop-2-enoic acid

prop
(3-carbon chain)

 identifies parent chain

-en-oic acid
(alkene and carboxylic acid)

 identifies functional groups

4-methylphenyl
(substituent on carbon 3)

 identifies substituent

(2E)
(trans configuration at double bond)

 specifies stereochemistry

Click to download full resolution via product page

Caption: Breakdown of the IUPAC name for 4-Methylcinnamic acid.

Experimental Protocols
This document focuses on the chemical structure and nomenclature of 4-Methylcinnamic
acid. Detailed experimental protocols for its synthesis, purification, or analytical

characterization (such as NMR, IR, or Mass Spectrometry) are application-specific and can be

found in relevant chemical literature and databases. The primary analytical techniques used for

structure confirmation include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon

framework of the molecule.

Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carbonyl

(C=O) of the carboxylic acid and the C=C double bonds.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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